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Compound of Interest

Compound Name: 1-Penten-3-OL

Cat. No.: B1202030 Get Quote

Technical Support Center: Safe Handling of 1-
Penten-3-ol
This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for managing the flammability hazards of 1-Penten-3-ol in a laboratory

setting. It is intended for researchers, scientists, and drug development professionals to ensure

safe handling and mitigate risks during experiments.

Physical and Flammability Properties of 1-Penten-3-
ol
Understanding the physical and chemical properties of 1-Penten-3-ol is crucial for safe

handling. The following table summarizes key quantitative data.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1202030?utm_src=pdf-interest
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 616-25-1 [1][2]

Molecular Formula C5H10O [1][2]

Molecular Weight 86.13 g/mol [2]

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point
114-115 °C (237-239 °F) at

760 mmHg
[1][4]

Flash Point
25-28 °C (77-82.4 °F) - closed

cup
[1][3][4][5]

Specific Gravity 0.835-0.839 g/cm³ at 20-25 °C [1][3][5]

Vapor Density 2.9 - 2.97 (Air = 1) [3][4]

Water Solubility 90.1 g/L [1][2]

GHS Hazard Class Flammable Liquid Category 3 [2][5]

Frequently Asked Questions (FAQs)
Q1: What are the primary flammability hazards associated with 1-Penten-3-ol?

A1: 1-Penten-3-ol is classified as a flammable liquid (Category 3) with a flash point of

approximately 25-28°C (77-82.4°F).[1][4][5] This means that at or above this temperature, it

can release enough vapor to form an ignitable mixture with air. Vapors are denser than air and

can travel to a distant ignition source, causing a flashback fire.[6][7]

Q2: How should 1-Penten-3-ol be stored in the laboratory?

A2: Store 1-Penten-3-ol in a cool, dry, and well-ventilated area away from heat, sparks, open

flames, and strong oxidizing agents.[1][8] It should be kept in a tightly closed container,

preferably in a designated flammable liquids storage cabinet.[7][9] Ensure the storage area is

clearly labeled with "Flammable – Keep Fire Away".[7]

Q3: What personal protective equipment (PPE) is required when handling 1-Penten-3-ol?
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A3: Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

glasses or goggles, and a flame-resistant lab coat.[7] All handling of open containers should be

conducted in a certified chemical fume hood to prevent the accumulation of flammable vapors.

[6][8]

Q4: What type of fire extinguisher should be used for a 1-Penten-3-ol fire?

A4: In case of a fire, use a carbon dioxide (CO2), dry chemical, or alcohol-resistant foam

extinguisher.[4][10][11] Do not use water, as it may be ineffective and could spread the

flammable liquid.

Q5: How should I dispose of 1-Penten-3-ol waste?

A5: Collect waste 1-Penten-3-ol in a properly labeled, sealed container.[7] Dispose of the

hazardous waste through your institution's environmental health and safety office, following all

local, state, and federal regulations.[7]
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Issue Probable Cause(s) Troubleshooting Steps

Strong odor of 1-Penten-3-ol in

the lab.

- Improperly sealed container.-

Spillage.- Inadequate

ventilation.

1. Immediately check that all

containers of 1-Penten-3-ol are

tightly closed.[1]2. Inspect the

work area for any spills. If a

spill is found, follow the spill

cleanup protocol.3. Ensure the

chemical fume hood is

operating correctly.[6]4. If the

odor persists, evacuate the

area and contact your lab

supervisor or safety officer.

Static discharge observed

when transferring 1-Penten-3-

ol.

- Generation of static electricity

due to the flow of the liquid,

especially in low humidity.[6]

1. Stop the transfer

immediately.2. For transfers

from large metal containers

(>4 L), ensure that the

dispensing and receiving

containers are properly

bonded and grounded to

dissipate static charge.[6][7]

[9]3. When transferring to a

non-metallic container, ensure

the grounding connection is in

direct contact with the liquid.[6]

[9]4. Increase the humidity in

the area if possible, as dry

atmospheres are more prone

to static buildup.[6][9]

Heating 1-Penten-3-ol for an

experiment.

- Use of an open flame or non-

intrinsically safe heating

element.

1. Never heat flammable

liquids with an open flame

(e.g., Bunsen burner).[6][8]2.

Use only approved heating

devices such as heating

mantles, steam baths, or oil

baths with temperature control.

[6]3. Ensure all heating
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equipment is spark-free and

intrinsically safe.[6]

Experimental Protocols & Workflows
Protocol 1: Safe Transfer of 1-Penten-3-ol from a
Storage Container
This protocol outlines the steps for safely transferring 1-Penten-3-ol from a larger storage

container to a smaller experimental vessel.

Methodology:

Preparation:

Ensure the work area is clean and free of ignition sources (e.g., hot plates, stir plates,

open flames).[6][8]

Confirm that a suitable fire extinguisher (CO2, dry chemical, or alcohol-resistant foam) is

readily accessible.[4][10]

Don the appropriate PPE: flame-resistant lab coat, safety goggles, and chemical-resistant

gloves.[7]

Perform the entire transfer procedure inside a certified chemical fume hood.[6][8]

Bonding and Grounding (for transfers from metal containers > 4L):

Place the receiving vessel in secondary containment (e.g., a chemical-resistant tray).

Securely attach a bonding wire to both the dispensing container and the receiving

container to equalize the electrical potential.[7][9]

Attach a grounding wire from the dispensing container to a known building ground.[7][9]

Transfer:

Slowly pour the 1-Penten-3-ol to minimize splashing and vapor generation.[6]
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Use a funnel to prevent spills.

Once the desired amount is transferred, securely cap both containers immediately.[1][7]

Cleanup:

Wipe up any minor drips with a paper towel and place it in the fume hood for a short

period to allow vapors to dissipate before disposing of it in the appropriate solid waste

container.

Remove bonding and grounding wires.

Return the main storage container to the flammable liquids cabinet.[9]
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1. Preparation

2. Transfer

3. Cleanup & Storage

Clear Ignition Sources

Verify Fire Extinguisher Access

Don PPE

Work in Fume Hood

Bond & Ground Containers
(if applicable)

Slowly Pour Liquid

Securely Cap Containers

Clean Minor Spills

Return to Flammable Cabinet
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Spill of 1-Penten-3-ol Occurs

Is the spill large or
is there a fire risk?

Evacuate Area
Alert Others

Call Emergency Services

Yes
Are you trained and is it

safe to clean up?

No (Minor Spill)

No

Use spill kit to contain and
absorb the spill.

Ensure no ignition sources.

Yes

Collect waste in a sealed container.
Dispose as hazardous waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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